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Compound of Interest

Compound Name: Diphenylgermanium dichloride

Cat. No.: B159199

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Diphenylgermanium dichloride, a moisture-sensitive and
hazardous organometallic compound. Adherence to these procedural steps is critical to
mitigate risks and ensure proper disposal.

Chemical and Physical Properties

A summary of the key quantitative data for Diphenylgermanium dichloride is presented
below for easy reference.

Property Value

Molecular Formula C12H10CI2Ge[1][2][3]

Molecular Weight 297.75 g/mol [1][4]1[5]

Appearance Colorless to light yellow liquid[1][5]
Boiling Point 100 °C at 0.005 mmHg[4][5][6]
Density 1.415 g/mL at 25 °C[1][4][5]

Flash Point 113 °C (235.4 °F) - closed cup[1][4]
Refractive Index n20/D 1.5975[4][5]
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Hazard Identification and Personal Protective
Equipment (PPE)

Diphenylgermanium dichloride is classified as a hazardous substance with the following risk

profile:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2][4]

Skin Corrosion/Irritation: Causes skin irritation, with some sources indicating it can cause
severe skin burns.[2][4][7][8]

Eye Damage/Irritation: Causes serious eye irritation and potentially severe eye damage.[]

[41[8]
Respiratory Irritation: May cause respiratory irritation.[2][4]

Moisture Sensitivity: Reacts slowly with moisture.[2][5]

Due to these hazards, the following Personal Protective Equipment (PPE) is mandatory when

handling this compound:

Eye and Face Protection: Chemical splash goggles are required. For operations with a
higher risk of splashing, a face shield should be worn in addition to goggles.[4][9][10]

Skin Protection: Chemically resistant gloves are essential. A lab coat must be worn, and for
larger quantities or procedures with a high risk of splashing, a chemical-resistant apron or
gown is recommended.[9][11]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If exposure to vapors or aerosols is possible, a respirator with a type
ABEK (EN14387) filter is necessary.[4]

Footwear: Closed-toe shoes are required in any laboratory setting where chemicals are
handled.[12]

Experimental Workflow for Safe Handling
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The following diagram outlines the procedural steps for the safe handling of
Diphenylgermanium dichloride, from preparation to disposal.

Safe Handling Workflow for Diphenylgermanium Dichloride
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Click to download full resolution via product page
Caption: Workflow for safe handling of Diphenylgermanium dichloride.
Operational and Disposal Plans

Handling and Storage:

Ventilation: Always handle Diphenylgermanium dichloride in a certified chemical fume
hood to minimize inhalation exposure.

Inert Atmosphere: Due to its moisture sensitivity, handle and store the compound under a
dry, inert atmosphere (e.g., nitrogen or argon).[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[2]

Spills: In the event of a spill, absorb the material with an inert absorbent material such as
sand, silica gel, or a universal binder.[2] Collect the absorbed material into a suitable, closed
container for disposal.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. Seek medical attention.[2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[2]

Ingestion: Clean the mouth with water and seek immediate medical attention.[2]
Disposal Plan:

o Waste Classification: All waste containing Diphenylgermanium dichloride is classified as
hazardous waste.[2]
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» Containerization: Collect all waste, including contaminated absorbent materials and
disposable PPE, in a clearly labeled, sealed, and chemically compatible container.

o Disposal Route: Dispose of the hazardous waste through a licensed and approved waste
disposal contractor. Do not empty into drains.[2] Adhere to all local, state, and federal
regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b159199#personal-protective-equipment-for-handling-
diphenylgermanium-dichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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